Cas no 2098035-41-5 (3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098035-41-5
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 5724514
• PubChem ID: 122239071
• Update Time: 2025-06-22

3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7277
• 2098035-41-5
• AKOS040812045
• 3-methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-Methyl-6-(thiophen-2-yl)pyrimidine-2,4(1H,3H)-dione
• 3-methyl-6-thiophen-2-yl-1H-pyrimidine-2,4-dione
• starbld0011644
• 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(2-thienyl)-
• 3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H8N2O2S/c1-11-8(12)5-6(10-9(11)13)7-3-2-4-14-7/h2-5H,1H3,(H,10,13)
• InChI Key： WJTSDHXQAWXETA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(N(C)C(N1)=O)=O

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• pka: 8.82±0.40(Predicted)

Additional information on 3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Professional Introduction to Compound with CAS No. 2098035-41-5 and Product Name: 3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

The compound with the CAS number 2098035-41-5 and the product name 3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a tetrahydropyrimidine core fused with a thiophene ring, which is a common motif in drug discovery, particularly for its ability to modulate biological pathways effectively.

One of the most striking aspects of this compound is its dual functionality, as evidenced by the presence of a 2,4-dione moiety. This functional group not only contributes to the compound's reactivity but also opens up possibilities for further derivatization and optimization. The 3-Methyl substituent further enhances the complexity of the molecule, influencing its electronic properties and potential interactions with biological targets. Such structural elements are often meticulously designed to improve pharmacokinetic profiles and target specificity.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their pharmacological potential. The tetrahydropyrimidine-thiophene hybrid structure has been extensively studied for its role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The combination of these two heterocyclic systems provides a rich scaffold for medicinal chemists to develop new drug candidates with improved efficacy and reduced side effects.

Recent research has highlighted the importance of thiophene derivatives in medicinal chemistry due to their ability to interact with biological macromolecules in unique ways. For instance, studies have shown that thiophene-based compounds can exhibit potent inhibitory activity against enzymes involved in disease pathways. The presence of the thiophen-2-yl group in this compound suggests that it may possess similar properties, making it a promising candidate for further investigation.

The 1,2,3,4-tetrahydropyrimidine core is another critical feature of this molecule. Tetrahydropyrimidines are known for their versatility in drug design, often serving as key pharmacophores in a wide range of therapeutic agents. Their structural flexibility allows them to fit into binding pockets of target proteins with high affinity. In particular, derivatives of tetrahydropyrimidines have shown promise in treating neurological disorders and cancer by modulating key signaling pathways.

The 2,4-dione functional group is particularly noteworthy as it can participate in various chemical reactions that may be exploited for drug development. For example, it can undergo reduction or oxidation reactions to yield different derivatives with distinct biological activities. This reactivity makes it an attractive feature for medicinal chemists looking to fine-tune the properties of their compounds.

Current research trends indicate that hybrid molecules combining different heterocyclic systems are becoming increasingly important in drug discovery. The synergistic effects of multiple heterocyclic moieties can lead to enhanced pharmacological properties compared to single-component compounds. The 3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione structure exemplifies this trend by integrating both tetrahydropyrimidine and thiophene units into a single molecule.

One of the most exciting prospects for this compound is its potential as a lead molecule for developing new therapeutic agents. Researchers are currently exploring its interactions with various biological targets using computational modeling and experimental techniques. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes such as kinases and proteases that are implicated in diseases like cancer and inflammation.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. This underscores the importance of innovative synthetic strategies in modern drug discovery.

The pharmacokinetic properties of 3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione are also under investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary data suggest that it may exhibit favorable pharmacokinetic profiles suitable for oral administration.

In conclusion,3-Methyl-6-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098035-41-5) represents a promising entry point for developing novel therapeutics targeting various diseases. Its unique structural features make it an attractive candidate for further exploration by medicinal chemists and biologists alike. As research continues to uncover new applications for this compound,it holds significant potential as an intermediate or lead molecule in future drug development efforts.